Cas no 1353961-13-3 (2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353961-13-3
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 2156354
• Update Time: 2025-10-28

2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• 2-(((1-(tert-Butoxycarbonyl)piperidin-2-yl)methyl)(isopropyl)amino)acetic acid
• AM93088
• 2-[(carboxymethylisopropylamino)methyl]piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H30N2O4/c1-12(2)17(11-14(19)20)10-13-8-6-7-9-18(13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3,(H,19,20)
• InChI Key： ZMXZMYZAOMPAOQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CN(CC(=O)O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353961-13-3)

The compound 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353961-13-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine backbone and tert-butyl ester group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research involves the use of this compound as a building block in the synthesis of more complex pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of selective inhibitors for serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The tert-butyl ester group was found to enhance the stability and bioavailability of the resulting inhibitors, making it a valuable intermediate in drug discovery.

In addition to its role in drug synthesis, 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester has been investigated for its direct biological activity. Recent in vitro studies have revealed its ability to modulate G-protein-coupled receptors (GPCRs), particularly those involved in pain perception and immune response. These findings suggest its potential as a lead compound for the development of new analgesics and anti-inflammatory agents.

Another notable advancement is the application of this compound in targeted drug delivery systems. Researchers have successfully conjugated it with nanoparticles to improve the specificity and efficacy of anticancer drugs. The carboxymethyl-isopropyl-amino moiety facilitates the attachment of targeting ligands, enabling precise delivery to tumor cells while minimizing off-target effects. This approach has shown promising results in preclinical models, with reduced toxicity and enhanced therapeutic outcomes.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, pharmacokinetics, and scalability of synthesis need to be addressed in future studies. However, the growing body of research underscores its potential as a versatile tool in medicinal chemistry and drug development.

In conclusion, 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353961-13-3) represents a promising candidate for further exploration in the field of chemical biology. Its diverse applications, from enzyme inhibition to targeted drug delivery, highlight its significance in advancing therapeutic innovation. Continued research efforts are expected to uncover new opportunities and overcome existing limitations, paving the way for its eventual clinical application.